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Compound of Interest

Compound Name:
Sodium 4-formylbenzene-1,3-

disulfonate

Cat. No.: B051454 Get Quote

Technical Guide: Sodium 4-formylbenzene-1,3-
disulfonate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of Sodium 4-
formylbenzene-1,3-disulfonate, a compound relevant in various research and development

applications.

Core Chemical Data
The fundamental chemical identifiers for Sodium 4-formylbenzene-1,3-disulfonate are

summarized below. This data is critical for accurate experimental design, stoichiometric

calculations, and analytical characterization. The compound is also known by synonyms such

as Disodium Benzaldehyde-2,4-disulfonate and 4-Formylbenzene-1,3-disulfonic acid disodium

salt.[1][2][3]
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Parameter Value References

Molecular Formula C₇H₄Na₂O₇S₂ [2]

C₇H₄O₇S₂•Na₂ [4]

Molecular Weight 310.20 g/mol [1]

310.21 g/mol [2][4]

310.22 g/mol

Common CAS Number 33513-44-9 [1][3]

Note: The molecular weight is based on the anhydrous form of the salt. Hydrated versions,

denoted as HCOC₆H₃(SO₃Na)₂ · xH₂O, also exist.[5]

Structural and Relational Overview
The molecular structure of Sodium 4-formylbenzene-1,3-disulfonate consists of a central

benzene ring functionalized with a formyl group and two sulfonate groups, which are ionically

bonded to sodium cations. This relationship is depicted in the diagram below.
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Click to download full resolution via product page

Caption: Logical diagram of the constituent parts of Sodium 4-formylbenzene-1,3-
disulfonate.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of this compound

are typically proprietary or published in peer-reviewed literature. For specific applications such

as its use in synthesizing polymer electrolyte membranes or as a biochemical for proteomics

research, researchers should consult relevant scientific databases and publications.[4][6]

Standard analytical techniques like High-Performance Liquid Chromatography (HPLC), Fourier-

Transform Infrared Spectroscopy (FTIR), and Karl Fischer titration are often employed to

determine purity, confirm structure, and quantify water content, respectively.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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